(1R)-2-amino-1-(3-chlorophenyl)ethan-1-ol hydrochloride

• IUPAC Name: (1R)-2-amino-1-(3-chlorophenyl)ethanol;hydrochloride
• InChI: InChI=1S/C8H10ClNO.ClH/c9-7-3-1-2-6(4-7)8(11)5-10;/h1-4,8,11H,5,10H2;1H/t8-;/m0./s1
• InChI Key: KEYKAIIHCHCFEO-QRPNPIFTSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(CN)O.Cl
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)[C@H](CN)O.Cl
• Molecular Formula: C8H11Cl2NO
• Molecular Weight: 208.08 g/mol
• CAS No.: 169032-01-3

Description

(1R)-2-amino-1-(3-chlorophenyl)ethan-1-ol hydrochloride, also known as 3-chlorophenylethanolamine hydrochloride (3-CPEA HCl), is a small organic molecule that has been widely studied in the scientific community due to its potential applications. 3-CPEA HCl has been used in a variety of synthetic pathways and has been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Analytical Techniques

The research on compounds structurally similar to (1R)-2-amino-1-(3-chlorophenyl)ethan-1-ol hydrochloride primarily involves their synthesis and analytical characterization. For instance, studies have demonstrated methodologies for synthesizing analogous compounds, emphasizing the importance of accurate analytical techniques such as nuclear magnetic resonance spectroscopy, gas and liquid chromatography, and high-resolution mass spectrometry for confirming the identity of synthesized substances (Power et al., 2015). These techniques ensure the purity and structural integrity of the compounds, which is crucial for their potential applications in scientific research.

Green Chemistry and Biocatalysis

Research has also focused on developing environmentally friendly synthesis processes for related chiral intermediates, employing ketoreductase (KRED) enzymes for bioreduction, achieving high conversion rates and product purity. This green chemistry approach not only simplifies the synthesis process but also minimizes safety risks, making it a valuable technique for producing compounds for industrial applications (Guo et al., 2017).

Medicinal Chemistry Applications

Compounds with structural similarities to this compound have been explored for their potential medicinal applications. For example, studies on substituted 2-(4-chlorophenoxy)-1-(3-pyridyl)ethan-1-ols have revealed their fungicidal activity, indicating the potential for pharmacological and agrochemical applications (Kuzenkov & Zakharychev, 2009). Such research highlights the broad applicability of these compounds in developing new therapeutic agents and agricultural chemicals.

Structural and Conformational Studies

Further research has been conducted on the crystal structure analysis and conformational behavior of similar compounds, providing insights into their molecular arrangements and interactions. These studies are foundational for understanding the chemical and physical properties of these compounds, which can influence their reactivity and potential applications in materials science and drug design (Nitek et al., 2020).